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Introduction
Fisogatinib (BLU-554) is a potent and highly selective oral inhibitor of Fibroblast Growth

Factor Receptor 4 (FGFR4).[1][2][3] The FGF19-FGFR4 signaling pathway is a known driver in

a subset of hepatocellular carcinoma (HCC), making Fisogatinib a promising therapeutic

agent.[4][5][6] These application notes provide detailed protocols for key in vitro assays to

characterize the activity of Fisogatinib, including its kinase inhibitory potency, effects on

cancer cell proliferation, and its mechanism of action on intracellular signaling pathways.

Additionally, protocols to study mechanisms of resistance are discussed.

Data Presentation
Table 1: Kinase Inhibitory Potency of Fisogatinib

Target Kinase Assay Type IC50 (nM) Reference

FGFR4 Cell-free 5 [1][2]

FGFR1 Cell-free 624-2203 [2]

FGFR2 Cell-free 624-2203 [2]

FGFR3 Cell-free 624-2203 [2]
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Table 2: Cellular Activity of Fisogatinib in FGFR4-
dependent Cancer Cells

Cell Line
Cancer
Type

Assay Endpoint
Fisogatinib
IC50

Reference

Ba/F3-TEL-

FGFR4
Pro-B Proliferation Viability Sensitive [4]

Hep3B
Hepatocellula

r Carcinoma
Proliferation Viability Sensitive [7]

Ba/F3-TEL-

FGFR4

V550M

Pro-B Proliferation Viability
Resistant

(>300-fold)
[4]

Ba/F3-TEL-

FGFR4

C552S

Pro-B Proliferation Viability
Resistant

(>300-fold)
[4]
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Caption: FGF19-FGFR4 Signaling Pathway and Fisogatinib Inhibition.
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Experiment Setup Treatment Data Acquisition Data Analysis
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Allow cells to
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Caption: Workflow for Cell Proliferation (IC50) Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medchemexpress.com/BLU-554.html
https://www.selleckchem.com/products/blu-554.html
https://www.cytion.com/Knowledge-Hub/Cell-Line-Insights/Hep3B-Cell-Line-Hepatocellular-Carcinoma-Research-and-Discovery/
https://www.blueprintmedicines.com/wp-content/uploads/2019/10/Blueprint-Medicines-Cancer-Discovery-2019-Fisogatinib-Preclinical-Study-Publication.pdf
https://pubmed.ncbi.nlm.nih.gov/31575541/
https://pubmed.ncbi.nlm.nih.gov/31575541/
https://pubmed.ncbi.nlm.nih.gov/31575541/
https://pubmed.ncbi.nlm.nih.gov/31575540/
https://pubmed.ncbi.nlm.nih.gov/31575540/
https://www.researchgate.net/publication/336205521_First-in-Human_Phase_I_Study_of_Fisogatinib_BLU-554_Validates_Aberrant_FGF19_Signaling_as_a_Driver_Event_in_Hepatocellular_Carcinoma
https://www.benchchem.com/product/b606208#fisogatinib-in-vitro-assay-protocol
https://www.benchchem.com/product/b606208#fisogatinib-in-vitro-assay-protocol
https://www.benchchem.com/product/b606208#fisogatinib-in-vitro-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

